Synthesis of 2-Amino-2,5-dideoxy-5-hydroxyphosphinyl-D-mannopyranose Derivatives: New Phospho-sugar Analogues of D-Mannosamine
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A804961K
Abstract
3,6-Di-O-benzyl-5-deoxy-5-dimethylphosphinyl-1,2-O-isopropylidene-α-D-glucofuranose 5 was converted, in four steps, into methyl 2-acetamido-3,6-di-O-benzyl-2,5-dideoxy-5-dimethoxyphosphinyl-α-D-mannofuranoside 7, which led to 3,5-di-O-benzyl derivatives 9 of a P-in-the-ring D-mannosamine analogue.
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Journal Name:Journal of Chemical Research, Synopses
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CAS no.: 89640-58-4